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Compound of Interest

Compound Name: 3-Isopropoxypropanenitrile

Cat. No.: B090267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 3-Isopropoxypropanenitrile (CAS No. 110-47-4). Designed for laboratory and

drug development settings, this document synthesizes critical information from multiple safety

data sheets (SDS) and chemical databases to ensure safe handling, storage, and emergency

response.

Core Safety & Physical Data
Quantitative data regarding the physical, chemical, and toxicological properties of 3-
Isopropoxypropanenitrile are summarized below for clear reference and comparison.

Physical and Chemical Properties
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Property Value Source

Molecular Formula C₆H₁₁NO [1]

Molecular Weight 113.16 g/mol [1][2]

Appearance Light yellow liquid [3]

Flash Point 75 °C (167 °F) [1]

Boiling Point/Range 150 °C / 302 °F [3]

Melting Point/Range -65 °C / -85 °F [3]

Specific Gravity 0.840 [3]

Vapor Pressure 28.1 mbar @ 50 °C [3]

Vapor Density 4.04 [3]

GHS Hazard Classification and Statements
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Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity —

single exposure

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, short-term

(acute)

Category 2 H401: Toxic to aquatic life

Hazardous to the aquatic

environment, long-term

(chronic)

Category 3
H412: Harmful to aquatic life

with long lasting effects

Sources:[1][4][5]

Experimental Protocols: Safe Handling and
Emergency Procedures
While specific experimental protocols for this compound are not detailed in standard safety

data sheets, the following sections outline the necessary procedures for safe handling and

emergency response based on aggregated SDS information.

Standard Handling Protocol
Objective: To outline the standard procedure for handling 3-Isopropoxypropanenitrile to

minimize exposure and risk.
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Materials:

3-Isopropoxypropanenitrile

Appropriate chemical-resistant gloves (e.g., nitrile rubber)

Safety goggles or face shield

Laboratory coat or chemical-resistant apron

Calibrated chemical fume hood

Tightly sealed, properly labeled storage container

Procedure:

Preparation: Ensure a certified chemical fume hood is operational.[1] Don personal

protective equipment (PPE), including gloves, eye protection, and a lab coat, before handling

the chemical.[1][6] An eyewash station and safety shower must be readily accessible.[1]

Handling: Conduct all transfers and manipulations of 3-Isopropoxypropanenitrile within the

chemical fume hood to avoid inhalation of vapors.[1][6] Avoid contact with skin and eyes.[3]

Use spark-proof tools and avoid sources of ignition such as open flames, hot surfaces, and

static discharge.[3][4]

Storage: Store the chemical in its original, tightly closed container in a cool, dry, and well-

ventilated area.[1][4] Keep away from heat, sparks, open flames, and incompatible materials.

[1][4] This compound may form peroxides, so it should be stored accordingly.[2]

Disposal: Dispose of waste material and empty containers in accordance with all local,

regional, national, and international regulations.[4] Do not allow the product to enter drains.

[4]

Emergency Response Protocols
Objective: To provide clear, actionable steps in the event of an exposure or spill.

1. First Aid Measures:
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Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing.[1] If breathing becomes difficult or if you feel unwell, call a

POISON CENTER or doctor.[1][4]

Skin Contact: If on skin, wash with plenty of soap and water.[1] Remove contaminated

clothing immediately and wash it before reuse.[3][6] If skin irritation occurs, seek medical

advice.[1]

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[1] Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes.[1][3] If eye irritation

persists, get medical attention.[6]

Ingestion: If swallowed, call a POISON CENTER or doctor immediately if you feel unwell.[1]

[4] Rinse mouth with water.[4] Do NOT induce vomiting.[1][3]

2. Accidental Release Measures:

Personal Precautions: For a spill, avoid breathing vapors and ensure adequate ventilation.[4]

[6] Evacuate unnecessary personnel from the area.[4] Wear appropriate personal protective

equipment, including respiratory protection.[1]

Environmental Precautions: Prevent the chemical from entering drains, surface water, or the

ground water system.[4]

Containment and Cleaning: Absorb the spill with an inert material (e.g., sand, dry chemical)

and place it in a suitable container for disposal.[4] Use non-sparking tools to collect the

material.[3][6]

Visualizing Safety Workflows
To further clarify the logical relationships in handling and emergency procedures, the following

diagrams are provided.
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Caption: Workflow for the safe handling of 3-Isopropoxypropanenitrile.
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Caption: First aid procedures for exposure to 3-Isopropoxypropanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safety Landscape of 3-
Isopropoxypropanenitrile: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b090267#3-isopropoxypropanenitrile-
safety-data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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